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Compound of Interest

Compound Name: DPM-1001

Cat. No.: B607195

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of laboratory chemicals is paramount. This document provides essential
guidance on the proper disposal procedures for DPM-1001, a non-competitive protein-tyrosine
phosphatase (PTP1B) inhibitor used in research.

While the Safety Data Sheet (SDS) for DPM-1001 trihydrochloride classifies it as a non-
hazardous substance or mixture, it is crucial to handle its disposal with care to ensure
laboratory safety and environmental protection.[1] Adherence to institutional and local
regulations is mandatory.

Key Safety and Handling Precautions
Before disposal, always adhere to the following safety measures:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, nitrile
gloves, and safety eyewear.

o Ventilation: Handle the compound in a well-ventilated area to avoid inhalation of any dust or
aerosols.[1]

e Avoid Contact: Prevent contact with skin and eyes.[1] In case of accidental contact, flush the
affected area with copious amounts of water and seek medical advice if necessary.

Step-by-Step Disposal Procedure

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b607195?utm_src=pdf-interest
https://www.benchchem.com/product/b607195?utm_src=pdf-body
https://www.benchchem.com/product/b607195?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

The disposal of DPM-1001 should follow the general principles for non-hazardous chemical
waste. However, it is imperative to consult and follow your institution's specific waste
management guidelines.

o Waste Identification and Segregation:

o Treat all chemical waste, including DPM-1001, as potentially hazardous until confirmed
otherwise by your institution's Environmental Health and Safety (EHS) department.[2]

o Do not mix DPM-1001 waste with other chemical waste streams unless explicitly permitted
by your EHS office. Incompatible chemicals can react violently or produce hazardous
gases.

o Collect solid DPM-1001 waste in a designated, clearly labeled, and compatible container.
» Container Management:

o Use a container that is in good condition, compatible with the chemical, and has a secure,
leak-proof lid.

o The container must be clearly labeled as "DPM-1001 Waste" and include the approximate
quantity.

o Keep the waste container closed except when adding waste.
o Disposal of Empty Containers:

o A container that held DPM-1001 can typically be disposed of as regular trash after it has
been thoroughly emptied, with as little residue as possible.[2]

o Deface or remove all chemical labels from the empty container before disposal to prevent
confusion.[2]

o For containers that held acutely hazardous waste, triple rinsing is required.[2] Although
DPM-1001 is not classified as acutely hazardous, following this best practice is
recommended. The rinsate should be collected and disposed of as chemical waste.

e Aqueous Solutions:
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o Disposal of dilute agueous solutions of non-hazardous chemicals down the sanitary sewer
may be permissible in some jurisdictions, but this requires explicit approval from your
institution's EHS department and compliance with local wastewater regulations.[3][4]

o Never dispose of undiluted or concentrated solutions of DPM-1001 down the drain.

e Final Disposal:

o Arrange for the collection of the DPM-1001 waste container by your institution's hazardous
waste management service.

o Complete all necessary waste disposal forms as required by your institution.

Quantitative Data Summary

For easy reference, the key chemical properties of DPM-1001 are summarized in the table

below.
Property Value
Molecular Formula C35H57N303
Molecular Weight 567.86 g/mol
CAS Number 1471172-27-6

Logical Workflow for DPM-1001 Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of DPM-1001.
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DPM-1001 Disposal Workflow
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By following these procedures and consulting with your institutional safety experts, you can
ensure the safe and compliant disposal of DPM-1001, fostering a secure and responsible
laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b607195?utm_src=pdf-body
https://www.benchchem.com/product/b607195?utm_src=pdf-custom-synthesis
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.benchchem.com/product/b607195#dpm-1001-proper-disposal-procedures
https://www.benchchem.com/product/b607195#dpm-1001-proper-disposal-procedures
https://www.benchchem.com/product/b607195#dpm-1001-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607195?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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